2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,5-diethoxyphenyl)acetamide

• IUPAC Name: 2-(3-butyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(2,5-diethoxyphenyl)acetamide
• InChI: InChI=1S/C22H27N3O4S2/c1-4-7-11-25-21(27)20-16(10-12-30-20)24-22(25)31-14-19(26)23-17-13-15(28-5-2)8-9-18(17)29-6-3/h8-10,12-13H,4-7,11,14H2,1-3H3,(H,23,26)
• InChI Key: SKIIBOYVUVNNFU-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=C(C=CC(=C3)OCC)OCC
• Molecular Formula: C22H27N3O4S2
• Molecular Weight: 461.6 g/mol
• CAS No.: 1252919-04-2

Description

2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,5-diethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H27N3O4S2 and its molecular weight is 461.6. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure Analysis

Studies on related thieno[3,2-d]pyrimidine derivatives have focused on understanding their crystal structures, which is crucial for their application in medicinal chemistry. The analysis of crystal structures can reveal the molecule's conformation, intermolecular interactions, and potential binding modes to biological targets. For instance, Subasri et al. (2016, 2017) have analyzed the crystal structures of compounds with similar thieno[3,2-d]pyrimidine cores, providing insights into their folded conformations and hydrogen bonding patterns (Subasri et al., 2016), (Subasri et al., 2017).

Antitumor Activity

The compound's structural analogs have been synthesized and evaluated for their antitumor activities. For example, Hafez and El-Gazzar (2017) have synthesized a series of thieno[3,2-d]pyrimidine derivatives and tested them against various human cancer cell lines, including breast, cervical, and colon cancer cells. Some of these compounds showed potent anticancer activity, suggesting that modifications to the thieno[3,2-d]pyrimidine core can yield compounds with significant therapeutic potential (Hafez & El-Gazzar, 2017).

Enzyme Inhibition

Compounds based on the thieno[3,2-d]pyrimidine scaffold have also been investigated for their potential as enzyme inhibitors. Gangjee et al. (2008) studied derivatives as dual inhibitors of thymidylate synthase and dihydrofolate reductase, essential enzymes in the folate pathway, which is a target for anticancer and antimicrobial therapy. They found that certain analogs exhibit potent inhibitory activities, highlighting the scaffold's versatility for designing enzyme inhibitors (Gangjee et al., 2008).

Future Directions

The future directions for research on this compound could include exploring its potential applications, optimizing its synthesis, and investigating its mechanism of action. Given the biological activity of related compounds, it could be of interest in fields such as medicinal chemistry and drug discovery.